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Compound of Interest

Compound Name: 1-lodo-2-methylhexane

Cat. No.: B13660690

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive, experimentally verified Safety Data Sheet (SDS) for 1-lodo-2-
methylhexane is not publicly available. This guide has been compiled using computed data for
1-lodo-2-methylhexane and extrapolated data from the closely related structural analog, 1-
lodohexane. All information derived from analogs should be treated as indicative and not as a
direct substitute for a substance-specific SDS.

Physicochemical Properties

Understanding the fundamental physical and chemical properties of a compound is the first
step in a robust safety assessment. The following tables summarize the available computed
data for 1-lodo-2-methylhexane and experimental data for its structural analog, 1-lodohexane.

Table 1: Computed Physicochemical Properties of 1-lodo-2-methylhexane
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Property Value Source

Molecular Formula C7H15I PubChem[1], NIST[2]

Molecular Weight 226.10 g/mol PubChem[1]

IUPAC Name 1-iodo-2-methylhexane PubChem[1]

CAS Number 624-21-5 PubChem[1], NIST[2]

Canonical SMILES CCcccc(e)al PubChem[1]

InChiKey FPXYMWEXIZCQUFK- PubChem[1], NIST[2]
UHFFFAOYSA-N

XLogP3-AA (LogP) 4.5 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count 0 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 226.02185 Da PubChem[1]

Monoisotopic Mass 226.02185 Da PubChem[1]

Topological Polar Surface Area 0 A2 PubChem[1]

Heavy Atom Count 8 PubChem[1]

Formal Charge 0 PubChem[1]

Complexity 71.9 PubChem[1]

Table 2: Physicochemical Properties of 1-lodohexane (Structural Analog)

Property Value

Boiling Point 179-180 °C

Density 1.437 g/mL at 25 °C
Flash Point 154 °F
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Hazard Identification and GHS Classification (Based
on 1-lodohexane)

Due to the absence of specific toxicological data for 1-lodo-2-methylhexane, the hazard
classification of its close structural analog, 1-lodohexane, is presented as a predictive
reference.

Table 3: GHS Hazard Classification for 1-lodohexane

Hazard Class Hazard Category
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity — single exposure Category 3 (Respiratory tract irritation)

GHS Pictograms:

laalt text

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.
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o P280: Wear protective gloves/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Hazard Assessment

While specific experimental data for 1-lodo-2-methylhexane is not available, the following
sections describe standardized methodologies for assessing the key hazards identified for its
analog, 1-lodohexane. These protocols are based on internationally recognized OECD
guidelines.

Acute Oral Toxicity

Objective: To determine the acute oral toxicity of a substance.
Methodology (Based on OECD Guideline 423: Acute Toxic Class Method):

o Test Animals: Healthy, young adult rats of a single sex (typically females) are used.
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e Housing and Fasting: Animals are housed in suitable cages and fasted (food, but not water)
for a specified period before dosing.

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

e Procedure: The test proceeds in a stepwise manner with a group of three animals per step.
The outcome of each step (number of mortalities) determines the next step:

o If mortality is observed, the dose for the next group is lowered.
o If no mortality is observed, the dose is increased.

» Endpoint: The test allows for the classification of the substance into one of the GHS acute
toxicity categories based on the observed mortality at different dose levels.

Skin Irritation

Objective: To assess the potential of a substance to cause reversible skin irritation.
Methodology (Based on OECD Guideline 404: Acute Dermal Irritation/Corrosion):
o Test Animals: Albino rabbits are typically used.

o Preparation: A small area of the animal's back is clipped free of fur.

o Application: A measured amount of the test substance is applied to a small patch of gauze,
which is then applied to the prepared skin and covered with an occlusive dressing.

o Exposure: The dressing remains in place for a specified period (typically 4 hours).

o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and
72 hours) and graded according to a standardized scoring system.
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» Endpoint: The substance is classified as a skin irritant if the mean scores for erythema or
edema exceed a certain threshold.

Visualizing Hazard Relationships

The following diagram illustrates the logical workflow for the GHS classification of a substance
based on skin and eye irritation data, as would be determined by the experimental protocols
described above.
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Caption: GHS classification workflow for skin, eye, and respiratory irritation.
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This in-depth technical guide provides a summary of the available safety-related information for
1-lodo-2-methylhexane. It is crucial to reiterate that in the absence of a specific Safety Data
Sheet, the information presented, particularly regarding hazard classification, is based on a
structural analog and should be used for preliminary assessment and guidance only. Rigorous,
substance-specific testing is required for a definitive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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